Cas no 2137471-98-6 (1,8-Diazaspiro[4.5]decan-4-amine, 8-methyl-1-(1-methylethyl)-)

1,8-Diazaspiro[4.5]decan-4-amine, 8-methyl-1-(1-methylethyl)- structure

2137471-98-6 structure

Product Name:1,8-Diazaspiro[4.5]decan-4-amine, 8-methyl-1-(1-methylethyl)-

CAS No:2137471-98-6

MF:C₁₂H₂₅N₃

MW:211.347002744675

CID:5296973

Update Time:2023-03-30

1,8-Diazaspiro[4.5]decan-4-amine, 8-methyl-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

- 1,8-Diazaspiro[4.5]decan-4-amine, 8-methyl-1-(1-methylethyl)-
- Inchi： 1S/C12H25N3/c1-10(2)15-7-4-11(13)12(15)5-8-14(3)9-6-12/h10-11H,4-9,13H2,1-3H3
- InChI Key： GLPZPPDAXZXHBC-UHFFFAOYSA-N
- SMILES： N1(C(C)C)C2(CCN(C)CC2)C(N)CC1

1,8-Diazaspiro[4.5]decan-4-amine, 8-methyl-1-(1-methylethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-785657-0.05g	8-methyl-1-(propan-2-yl)-1,8-diazaspiro[4.5]decan-4-amine	2137471-98-6	95%	0.05g	$1008.0	2024-05-22
Enamine	EN300-785657-0.1g	8-methyl-1-(propan-2-yl)-1,8-diazaspiro[4.5]decan-4-amine	2137471-98-6	95%	0.1g	$1056.0	2024-05-22
Enamine	EN300-785657-0.25g	8-methyl-1-(propan-2-yl)-1,8-diazaspiro[4.5]decan-4-amine	2137471-98-6	95%	0.25g	$1104.0	2024-05-22
Enamine	EN300-785657-0.5g	8-methyl-1-(propan-2-yl)-1,8-diazaspiro[4.5]decan-4-amine	2137471-98-6	95%	0.5g	$1152.0	2024-05-22
Enamine	EN300-785657-1.0g	8-methyl-1-(propan-2-yl)-1,8-diazaspiro[4.5]decan-4-amine	2137471-98-6	95%	1.0g	$1200.0	2024-05-22
Enamine	EN300-785657-2.5g	8-methyl-1-(propan-2-yl)-1,8-diazaspiro[4.5]decan-4-amine	2137471-98-6	95%	2.5g	$2351.0	2024-05-22
Enamine	EN300-785657-5.0g	8-methyl-1-(propan-2-yl)-1,8-diazaspiro[4.5]decan-4-amine	2137471-98-6	95%	5.0g	$3479.0	2024-05-22
Enamine	EN300-785657-10.0g	8-methyl-1-(propan-2-yl)-1,8-diazaspiro[4.5]decan-4-amine	2137471-98-6	95%	10.0g	$5159.0	2024-05-22

1,8-Diazaspiro[4.5]decan-4-amine, 8-methyl-1-(1-methylethyl)- Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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